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Compound of Interest

Compound Name: 15-Crown-5

Cat. No.: B104581 Get Quote

An In-depth Technical Guide to the Safe Handling of 15-Crown-5 in the Laboratory

This guide provides comprehensive safety and handling precautions for 15-Crown-5, intended

for researchers, scientists, and drug development professionals. The information is compiled

from various safety data sheets and chemical databases to ensure a thorough understanding

of the potential hazards and the necessary safety measures.

Chemical and Physical Properties
15-Crown-5 is a crown ether with the chemical formula C₁₀H₂₀O₅. It is a colorless liquid at

room temperature and is utilized in various chemical syntheses, particularly as a phase transfer

catalyst and for complexing cations.[1][2]

Table 1: Physical and Chemical Properties of 15-Crown-5
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Property Value References

Molecular Weight 220.26 g/mol [3][4]

Appearance Clear colorless liquid

Melting Point -20°C (lit.)

Boiling Point 93 - 96 °C at 0.05 - 0.07 hPa

Density 1.113 g/mL at 20 °C (lit.)

Flash Point >230 °F (>110 °C)

Solubility Miscible with organic solvents.

Vapor Pressure 0.00144 mmHg

Refractive Index n20/D 1.465 (lit.)

Hazard Identification and GHS Classification
15-Crown-5 is classified as harmful if swallowed and causes skin and serious eye irritation. It

may also cause an allergic skin reaction in some individuals.

Table 2: GHS Hazard Classification for 15-Crown-5

Hazard Class Category Hazard Statement References

Acute toxicity, Oral Category 4
H302: Harmful if

swallowed

Skin irritation Category 2
H315: Causes skin

irritation

Eye irritation Category 2
H319: Causes serious

eye irritation

Sensitization, Skin Category 1
H317: May cause an

allergic skin reaction

Signal Word: Warning
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Hazard Pictogram:

alt text

(GHS07)

Toxicological Data
Toxicological studies have established the potential health effects of 15-Crown-5. It is

moderately toxic by ingestion, skin contact, and intraperitoneal routes.

Table 3: Acute Toxicity Data for 15-Crown-5

Route of
Exposure

Species Value
Effects
Observed

References

Oral Rat
LD50: 1410

mg/kg
-

Dermal Rabbit
LD50: 2520

mg/kg

Tremor,

convulsions,

weight loss

No component of this product present at levels greater than or equal to 0.1% is identified as a

probable, possible or confirmed human carcinogen by IARC.

Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure safety in

the laboratory.

Safe Handling
Avoid contact with skin and eyes.

Avoid inhalation of vapor or mist.

Do not eat, drink, or smoke when using this product.
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Wash hands thoroughly after handling.

Handle in accordance with good industrial hygiene and safety practices.

Ensure adequate ventilation in the handling area. Eyewash stations and safety showers

should be close to the workstation.

Storage
Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed.

Store under an inert gas as the material is moisture-sensitive and hygroscopic.

Incompatible materials include strong oxidizing agents and strong acids.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 15-Crown-
5.

Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-

approved safety goggles. A face shield may also be necessary.

Skin Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper

glove removal technique to avoid skin contact. Dispose of contaminated gloves after use.

Wash and dry hands.

Body Protection: Wear protective clothing. The type of protective equipment must be

selected according to the concentration and amount of the dangerous substance at the

specific workplace.

Respiratory Protection: Where risk assessment shows air-purifying respirators are

appropriate, use a full-face respirator with multi-purpose combination (US) or type ABEK (EN

14387) respirator cartridges as a backup to engineering controls.

Emergency Procedures
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First-Aid Measures
If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Hazardous Combustion Products: Carbon oxides.

Advice for Firefighters: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or

gas. Ensure adequate ventilation.

Environmental Precautions: Do not let the product enter drains.

Methods for Cleaning Up: Soak up with inert absorbent material (e.g., sand, silica gel, acid

binder, universal binder, sawdust) and dispose of as hazardous waste. Keep in suitable,

closed containers for disposal.

Experimental Protocols and Visualizations
While detailed experimental protocols for the cited toxicity studies are not publicly available in

the aggregated safety documents, the following diagrams illustrate logical workflows for safe

handling and emergency response in a laboratory setting.
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15-Crown-5 Spill Occurs

Immediate Actions

Containment & Cleanup

Decontamination & Disposal

Spill Detected

Evacuate Immediate Area & Alert Others

Step 1

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

Step 2

Ensure Adequate Ventilation

Step 3

Contain Spill with Inert Absorbent Material

Step 4

Carefully Collect Absorbed Material

Step 5

Place in a Labeled, Sealed Container for Hazardous Waste

Step 6

Decontaminate Spill Area

Step 7

Dispose of Waste According to Institutional Protocols

Step 8

Report the Incident

Step 9

Click to download full resolution via product page

Caption: Workflow for responding to a 15-Crown-5 spill.
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Pre-Experiment Planning Experiment Execution Post-Experiment Procedures

Review SDS for 15-Crown-5 Perform Risk Assessment Prepare all Necessary Materials & PPE Wear Appropriate PPE Work in a Fume Hood Handle with Care to Avoid Contact Avoid Cross-Contamination Store in a Tightly Closed Container Label Waste Container Clearly Clean Work Area Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General safety precautions for handling 15-Crown-5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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